![molecular formula C16H14ClN3O2S B2834915 2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide CAS No. 1021116-26-6](/img/structure/B2834915.png)
2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is synthesized using a complex chemical process that involves multiple steps and reagents.
Scientific Research Applications
Synthesis of Novel Compounds
Research in the area of medicinal chemistry has led to the synthesis of various novel compounds derived from thiazolo[3,2-a]pyrimidin-6-yl)benzamide frameworks. These efforts aim to discover new therapeutic agents with potential anti-inflammatory, analgesic, antibacterial, and antifungal properties. For instance, Abu-Hashem et al. (2020) focused on synthesizing novel heterocyclic compounds, including thiazolopyrimidines, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, Maddila et al. (2016) synthesized benzothiazole pyrimidine derivatives showing promising antibacterial and antifungal activities (Maddila et al., 2016).
Anti-Inflammatory and Analgesic Activities
Several studies have synthesized thiazolopyrimidine derivatives to evaluate their anti-inflammatory and analgesic properties. For example, Tozkoparan et al. (1999) reported on the moderate anti-inflammatory activity of certain thiazolopyrimidine carboxylic acid methyl esters compared to indomethacin (Tozkoparan et al., 1999). Selvam et al. (2012) synthesized a series of thiazolopyrimidine derivatives, showing significant antinociceptive and anti-inflammatory activities, highlighting their potential as therapeutic agents (Selvam et al., 2012).
Antimicrobial Activities
The antimicrobial potential of thiazolopyrimidine derivatives has been a focal point of research. El-Gazzar et al. (2008) synthesized novel fluorinated thiazolo[3,2-a]pyridines and thiazolo[2′,3′:1,6]pyrido[2,3-d]pyrimidines with reported antimicrobial activities, demonstrating the utility of these compounds in combating microbial infections (El-Gazzar et al., 2008).
Anticancer Activities
The exploration of thiazolopyrimidine derivatives extends into anticancer research, with several compounds synthesized and evaluated for their potential to inhibit cancer cell growth. Nagaraju et al. (2020) designed and synthesized benzo[4,5]thiazolo[3,2-a]pyrano[2,3-d]pyrimidin-5-one derivatives, which were evaluated for antiproliferative activity against various cancer cell lines, revealing some compounds with higher activity than reference drugs (Nagaraju et al., 2020).
properties
IUPAC Name |
2-chloro-N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O2S/c1-8-13(19-14(21)11-6-4-5-7-12(11)17)15(22)20-9(2)10(3)23-16(20)18-8/h4-7H,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRKXTXDFDZCEDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N2C(=C(SC2=N1)C)C)NC(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.